Cas no 2228868-88-8 (tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate
• CAS No: 2228868-88-8
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 5975393
• PubChem ID: 165783772
• Update Time: 2025-11-01

tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate
• EN300-1902788
• tert-butyl N-[4-(4-aminobut-1-en-2-yl)-3-chlorophenyl]carbamate
• 2228868-88-8

• Inchi： 1S/C15H21ClN2O2/c1-10(7-8-17)12-6-5-11(9-13(12)16)18-14(19)20-15(2,3)4/h5-6,9H,1,7-8,17H2,2-4H3,(H,18,19)
• InChI Key： VQZVAEOZZOEVCR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=C)CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate (CAS No. 2228868-88-8)

The compound tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate (CAS No. 2228868-88-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a chlorophenyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its versatility in drug discovery and its role in developing novel small-molecule inhibitors.

In recent years, the demand for high-purity intermediates like tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate has surged, driven by advancements in precision medicine and targeted therapies. This compound’s aminobutene segment is particularly noteworthy, as it can participate in click chemistry reactions, a hot topic in modern synthetic chemistry. Such reactions are pivotal for creating bioconjugates and proteolysis-targeting chimeras (PROTACs), which are revolutionizing cancer treatment strategies.

From an industrial perspective, the synthesis and scalability of CAS No. 2228868-88-8 are critical. Manufacturers are optimizing routes to ensure cost-effective production while maintaining low environmental impact—a key concern in green chemistry. The compound’s chlorophenyl group also opens doors for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in API (Active Pharmaceutical Ingredient) development.

Another trending application of tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate lies in neuroscience research. Its structural features align with ligands targeting G-protein-coupled receptors (GPCRs), a focus area for treating neurological disorders. With the rise of AI-driven drug design, computational models frequently highlight such compounds for their binding affinity and drug-likeness properties.

For researchers sourcing CAS No. 2228868-88-8, quality parameters like HPLC purity, residual solvent levels, and stability under storage conditions are paramount. Reputable suppliers provide detailed analytical certificates and structure-activity relationship (SAR) data to support downstream applications. As the scientific community explores fragment-based drug discovery, this compound’s modular design offers ample opportunities for derivatization.

In summary, tert-butyl N-4-(4-aminobut-1-en-2-yl)-3-chlorophenylcarbamate represents a convergence of cutting-edge chemistry and therapeutic innovation. Its relevance in peptide mimetics, catalysis, and material science underscores its multidisciplinary appeal. Future studies may explore its utility in bioorthogonal chemistry or as a scaffold for multi-functional therapeutics, further solidifying its role in modern science.